Cas no 878049-06-0 (Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2R,5S,6R,9S,10S)-rel-)

• Product name: Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2R,5S,6R,9S,10S)-rel-
• CAS No: 878049-06-0
• MF: C₁₂H₁₈Br₆
• MW: 641.695319652557
• CID: 4279297
• PubChem ID: 76962748

Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2R,5S,6R,9S,10S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2R,5S,6R,9S,10S)-rel-
• Cyclododecane, 1,2,5,6,9,10-hexabromo-, (1R,2S,5R,6R,9S,10S)-rel-
• zeta-HBCD
• DTXSID201342900
• 878049-06-0
• zeta-Hexabromocyclododecane
• 1380399-86-9
• DEIGXXQKDWULML-FIYRRUHQSA-N
• (1R,2R,5S,6R,9S,10S)-1,2,5,6,9,10-hexabromocyclododecane

• Inchi： InChI=1S/C12H18Br6/c13-7-1-2-8(14)10(16)5-6-12(18)11(17)4-3-9(7)15/h7-12H,1-6H2/t7-,8+,9-,10-,11+,12+
• InChI Key： DEIGXXQKDWULML-FIYRRUHQSA-N

Computed Properties

• Exact Mass: 641.64473Da
• Monoisotopic Mass: 635.65088Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 7.1